Cas no 89590-27-2 (2-Butenedioic acid, 2-butyl-, dimethyl ester, (E)-)

2-Butenedioic acid, 2-butyl-, dimethyl ester, (E)- structure
89590-27-2 structure
Product Name:2-Butenedioic acid, 2-butyl-, dimethyl ester, (E)-
CAS No:89590-27-2
MF:C10H16O4
MW:200.231643676758
CID:595497
PubChem ID:54165630
Update Time:2025-04-19

2-Butenedioic acid, 2-butyl-, dimethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenedioic acid, 2-butyl-, dimethyl ester, (E)-
    • dimethyl 2-butylbut-2-enedioate
    • 89590-27-2
    • DTXSID30709478
    • Inchi: 1S/C10H16O4/c1-4-5-6-8(10(12)14-3)7-9(11)13-2/h7H,4-6H2,1-3H3
    • InChI Key: ORLKEYRZGMSXMF-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=CC(=O)OC)CCCC)=O

Computed Properties

  • Exact Mass: 200.105
  • Monoisotopic Mass: 200.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 52.6A^2
  • XLogP3: 2.1
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